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Compound of Interest

Compound Name:
5,6,7,8-Tetrahydro-1-

naphthylamine hydrochloride

CAS No.: 6271-86-9

Cat. No.: B1601999 Get Quote

5,6,7,8-Tetrahydro-1-naphthylamine, often referred to as 5-aminotetralin, is a synthetic organic

compound featuring a tetralin core with an amino group at the 1-position.[1] As the

hydrochloride salt, its stability and solubility are enhanced, making it a crucial and versatile

building block in medicinal chemistry and drug development. Its rigid, partially saturated bicyclic

structure serves as a valuable scaffold for designing molecules that interact with specific

biological targets.

The primary significance of this compound lies in its role as a key intermediate in the synthesis

of a wide range of pharmacologically active agents.[2] Notably, it forms the foundational

structure for drugs like Sertraline, a widely prescribed selective serotonin reuptake inhibitor

(SSRI) used to treat major depressive disorder and other anxiety-related conditions.[3][4] Its

utility also extends to the development of novel therapeutic agents, including potent activators

of large conductance Ca2+-activated K+ (BK) channels and inhibitors of the hypoxia-inducible

factor (HIF) pathway.[2] This guide provides a comprehensive technical overview of its

structure, properties, synthesis, and characterization for professionals in chemical and

pharmaceutical research.

Chemical Structure and Physicochemical Properties
The structure of 5,6,7,8-Tetrahydro-1-naphthylamine hydrochloride consists of a 5,6,7,8-

tetrahydronaphthalen-1-amine cation and a chloride anion. The cation features a fused ring
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system where a benzene ring is fused to a cyclohexane ring. The primary amine group is

attached to the aromatic portion of the molecule at position 1.

Caption: Ionic structure of 5,6,7,8-Tetrahydro-1-naphthylamine Hydrochloride.

The compound's physical and chemical properties are critical for its handling, storage, and

application in synthesis. These are summarized below.

Property Value Source

CAS Number 6271-86-9 (for Hydrochloride)

2217-41-6 (for Free Base) [5]

Molecular Formula C₁₀H₁₃N · HCl or C₁₀H₁₄ClN

Molecular Weight 183.68 g/mol (Hydrochloride)

147.22 g/mol (Free Base) [5]

Appearance
Colorless to brown clear liquid

(Free Base)

Melting Point 38 °C (lit.) (Free Base) [2][5]

Boiling Point
275-277 °C at 713 mmHg (lit.)

(Free Base)
[2][5]

Density 1.06 g/cm³ (Free Base) [2]

Refractive Index n20/D 1.590 (lit.) (Free Base) [2][5]

Solubility
Miscible with alcohol (Free

Base)
[2]

InChI Key
SODWJACROGQSMM-

UHFFFAOYSA-N (Free Base)
[5]

Synthesis and Mechanistic Rationale
The synthesis of 5,6,7,8-Tetrahydro-1-naphthylamine often begins with a more readily available

precursor like 1-naphthol. A common and effective strategy involves a two-step reduction
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process: a Birch reduction followed by catalytic hydrogenation. This approach selectively

reduces the non-aromatic ring first, preserving the aromatic amine precursor's core.

Caption: General synthetic workflow for 5,6,7,8-Tetrahydro-1-naphthylamine HCl.

Detailed Synthesis Protocol (Illustrative)
The following protocol is based on established chemical principles for the reduction of naphthol

derivatives.[6]

Step 1: Birch Reduction of 1-Naphthol to 5,8-Dihydro-1-naphthol

Setup: In a three-necked flask equipped with a dry-ice condenser and a mechanical stirrer,

add 1-naphthol (1.0 eq).

Dissolution: Introduce liquid ammonia to dissolve the starting material under anhydrous

conditions.

Reduction: Add small pieces of lithium metal (4.0 eq) portion-wise. The causality here is the

formation of a solvated electron solution (deep blue color), which is the potent reducing

agent that attacks the electron-rich naphthalene ring system. The reduction occurs on the

unsubstituted ring because the hydroxyl group deactivates the adjacent ring towards this

nucleophilic attack.

Quenching: Slowly add absolute ethanol (4.0 eq). The ethanol serves as a proton source to

quench the anionic intermediates formed during the reduction, yielding the dihydro-naphthol.

Workup: Evaporate the ammonia. Dissolve the residue in water, perform an ether extraction,

and acidify the aqueous layer with HCl to precipitate the product.[6]

Step 2: Catalytic Hydrogenation to 5,6,7,8-Tetrahydro-1-naphthol

Reaction: Dissolve the crude 5,8-dihydro-1-naphthol in ethyl acetate. Add 10% Palladium on

charcoal (Pd/C) catalyst.

Hydrogenation: Place the mixture in a Parr apparatus under 2–3 atm of hydrogen gas.
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Rationale: The Pd/C catalyst facilitates the addition of hydrogen across the remaining double

bond in the non-aromatic ring. This method is highly efficient and selective for reducing

isolated alkenes without affecting the aromatic ring, providing the desired tetralin core.

Isolation: Filter the catalyst and evaporate the solvent to yield 5,6,7,8-Tetrahydro-1-naphthol.

Step 3 & 4: Amination and Salt Formation

Amination: The conversion of the hydroxyl group of 5,6,7,8-tetrahydro-1-naphthol to an

amine can be achieved through various methods, such as conversion to a sulfonate ester

followed by displacement with an amine source, or more modern methods like Buchwald-

Hartwig amination.

Hydrochloride Formation: Dissolve the resulting free base, 5,6,7,8-Tetrahydro-1-

naphthylamine, in a suitable solvent like diethyl ether. Bubble anhydrous HCl gas through the

solution or add a solution of HCl in ether. The amine, acting as a base, will be protonated,

precipitating the stable and crystalline 5,6,7,8-Tetrahydro-1-naphthylamine hydrochloride
salt.

Analytical Characterization and Structural
Verification
Confirming the identity and purity of 5,6,7,8-Tetrahydro-1-naphthylamine is essential. A

combination of spectroscopic and chromatographic techniques provides a self-validating

system for structural elucidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 5,6,7,8-Tetrahydro-1-naphthylamine 98.0+%, TCI America 5 mL | Buy Online | TCI
America | Fisher Scientific [fishersci.ca]
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2. 5,6,7,8-Tetrahydro-1-naphthylamine | 2217-41-6 [chemicalbook.com]

3. Sertraline - Wikipedia [en.wikipedia.org]

4. Sertraline, 1S,4S-N-methyl-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthylamine, a
new uptake inhibitor with selectivity for serotonin - PubMed [pubmed.ncbi.nlm.nih.gov]

5. 5,6,7,8-Tetrahydro-1-naphthylamine 99 2217-41-6 [sigmaaldrich.com]

6. Organic Syntheses Procedure [orgsyn.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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